2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1)

• IUPAC Name: 2-butyl-3-propylquinolin-4-amine;2-hydroxy-5-sulfobenzoic acid
• InChI: InChI=1S/C16H22N2.C7H6O6S/c1-3-5-10-14-12(8-4-2)16(17)13-9-6-7-11-15(13)18-14;8-6-2-1-4(14(11,12)13)3-5(6)7(9)10/h6-7,9,11H,3-5,8,10H2,1-2H3,(H2,17,18);1-3,8H,(H,9,10)(H,11,12,13)
• InChI Key: VHOZNQSVPCXOOL-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=CC=CC=C2C(=C1CCC)N.C1=CC(=C(C=C1S(=O)(=O)O)C(=O)O)O
• Molecular Formula: C23H28N2O6S
• Molecular Weight: 460.5 g/mol

Description

2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1), also known as Disperse Red 1, is a widely used dye in the textile industry. It belongs to the azo dye family and is known for its bright red color. Apart from its use in the textile industry, it has also found applications in scientific research, particularly in the field of biochemistry.

Mechanism of Action

The mechanism of action of 2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 involves its ability to bind to specific target molecules and emit fluorescence upon excitation. This property has been exploited in various applications, such as the detection of protein-protein interactions and enzyme activity.
Biochemical and Physiological Effects:
2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 has been shown to have minimal toxicity and is generally considered safe for use in scientific research. However, it is important to note that its effects on biochemical and physiological processes are still being studied and understood.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 is its fluorescence property, which makes it a useful tool for studying various biological processes. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, its limitations include its potential for non-specific binding and interference with cellular processes.

Future Directions

There are several future directions for the use of 2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 in scientific research. One area of interest is the development of new biosensors and imaging techniques that utilize its fluorescence properties. Another area of interest is the study of its interactions with specific target molecules, such as enzymes and proteins, to better understand their biochemical and physiological effects. Finally, there is potential for the development of new therapeutic agents based on the structure and properties of 2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1.

Synthesis Methods

The synthesis of 2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 involves the reaction of 2-hydroxy-5-sulfobenzoic acid with 2-butyl-3-propyl-4-quinolinamine in a 1:1 ratio. The reaction is carried out in the presence of a catalyst and under controlled temperature and pressure conditions. The final product is obtained after purification and drying.

Scientific Research Applications

2-hydroxy-5-sulfobenzoic acid - 2-butyl-3-propyl-4-quinolinamine (1:1) Red 1 has been extensively studied for its potential applications in various scientific fields. In biochemistry, it has been used as a fluorescent probe to study protein-protein interactions and enzyme kinetics. It has also been used as a staining agent to visualize cellular structures in microscopy. In addition, it has been used in the development of biosensors for the detection of various biomolecules.